Cas no 433696-30-1 (4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide)

• Product Name: 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide
• CAS No: 433696-30-1
• MF: C₁₈H₂₄N₂O₄S
• MW: 364.459163665771
• CID: 6028247
• PubChem ID: 1159998
• Update Time: 2025-06-25

4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide
• 4-ethoxy-N-(2-morpholinoethyl)naphthalene-1-sulfonamide
• 1-Naphthalenesulfonamide, 4-ethoxy-N-[2-(4-morpholinyl)ethyl]-
• 4-ethoxy-N-(2-morpholin-4-ylethyl)naphthalene-1-sulfonamide
• 433696-30-1
• SMR000108555
• MLS000112644
• CHEMBL1341604
• Oprea1_216668
• MLS002541108
• F1132-0087
• Z815140610
• Oprea1_477127
• AKOS000600929
• 4-ethoxy-N-[2-(morpholin-4-yl)ethyl]naphthalene-1-sulfonamide
• AP-263/40917671
• HMS2486A14
• 4-ethoxy-N-[2-(4-morpholinyl)ethyl]-1-naphthalenesulfonamide

• Inchi： 1S/C18H24N2O4S/c1-2-24-17-7-8-18(16-6-4-3-5-15(16)17)25(21,22)19-9-10-20-11-13-23-14-12-20/h3-8,19H,2,9-14H2,1H3
• InChI Key： JVJKRLJOOGMLOW-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCOCC2)(=O)=O)=C2C(C=CC=C2)=C(OCC)C=C1

Computed Properties

• Exact Mass: 364.14567842g/mol
• Monoisotopic Mass: 364.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 549.6±60.0 °C(Predicted)
• pka: 11.82±0.50(Predicted)

Additional information on 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide

Introduction to 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide (CAS No. 433696-30-1)

4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 433696-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of naphthalene derivatives, which are widely studied for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an ethoxy group, a morpholine moiety, and a sulfonamide functional group, contribute to its unique chemical properties and biological interactions.

The naphthalene core of 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide provides a rigid aromatic framework that is conducive to the development of biologically active molecules. Naphthalene derivatives have been extensively explored in drug discovery due to their ability to interact with various biological targets, including enzymes and receptors. The introduction of the ethoxy group at the 4-position of the naphthalene ring enhances the solubility and metabolic stability of the compound, making it more suitable for pharmaceutical applications.

The morpholine substituent at the 2-position of the naphthalene ring is another key feature that contributes to the compound's biological activity. Morpholine derivatives are known for their pharmacological properties, including antihistaminic, anti-inflammatory, and antimicrobial effects. The presence of this moiety in 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide suggests potential therapeutic benefits in modulating biological pathways associated with these activities.

The sulfonamide functional group at the N-position is a well-established pharmacophore in drug development. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The incorporation of a sulfonamide group into the naphthalene core of this compound likely enhances its interaction with biological targets, thereby increasing its potential as a lead compound for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of complex molecules like 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide. These studies have revealed that the compound can interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, computational studies have indicated that this molecule may inhibit certain kinases involved in cancer progression, as well as enzymes associated with inflammatory diseases.

In vitro studies have also demonstrated the biological activity of 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide. These studies have shown that the compound exhibits significant inhibitory effects on several target enzymes, including those involved in pain signaling and neuroinflammation. The ability of this molecule to modulate these pathways makes it a promising candidate for further development as a therapeutic agent.

One particularly interesting aspect of 4-ethoxy-N-2-(morpholin-4-yl)ethylnaphthalene-1-sulfonamide is its potential as a scaffold for drug design. The unique combination of structural features—namely the naphthalene core, ethoxy group, morpholine moiety, and sulfonamide functional group—provides a versatile platform for modifying and optimizing its biological activity. Researchers can leverage these structural elements to develop novel derivatives with enhanced potency, selectivity, and pharmacokinetic properties.

The synthesis of 4-ethoxy-N-2-(morpholin-4-ylyl)ethyl-naphthalene-l-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes purity and yield optimization to ensure that the final product meets pharmaceutical standards.

The pharmacokinetic profile of 43369630 4-Ethoxy-N-(2-morpholinoethyl)naphthalene-l-sulfonamide is another critical factor in its development as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties in preclinical models. These findings suggest that it may have good bioavailability and minimal toxicity upon systemic administration.

Future research on CAS No 43369630 4-Ethoxy-N-(2-morpholinoethyl)naphthalen-l-sulfonamide will likely focus on elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with its biological targets will provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before moving into human clinical trials.

The impact of naphthalene sulfonamides on modern medicine cannot be overstated. These compounds have played a crucial role in the development of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The study of molecules like CAS No 43369630 4-Ethoxy-N-(2-morpholinoethyl)naphthalen-l-sulfonamide continues this tradition by providing new opportunities for therapeutic intervention.

In conclusion,CAS No 43369630 5-Ethoxynaphthalen-l-sulfonamid e N,N-dimethylbenzothiazole amine, characterized by its unique structural features and promising biological activity,has emerged as a significant compound in pharmaceutical research . Its potential as a lead molecule for drug discovery underscores the importance of continued investigation into naphthalene derivatives . As our understanding of molecular interactions advances , compounds like these will undoubtedly play an increasingly vital role in addressing unmet medical needs .